Cas no 2006277-50-3 (1-Boc-5-(3-chlorophenyl)piperidin-2-one)

• Product Name: 1-Boc-5-(3-chlorophenyl)piperidin-2-one
• CAS No: 2006277-50-3
• MF: C₁₆H₂₀ClNO₃
• MW: 309.787903785706
• MDL: MFCD29923951
• CID: 4634045
• Update Time: 2025-05-19

1-Boc-5-(3-chlorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Boc-5-(3-chlorophenyl)piperidin-2-one
• 1-Piperidinecarboxylic acid, 5-(3-chlorophenyl)-2-oxo-, 1,1-dimethylethyl ester

• MDL： MFCD29923951
• Inchi： 1S/C16H20ClNO3/c1-16(2,3)21-15(20)18-10-12(7-8-14(18)19)11-5-4-6-13(17)9-11/h4-6,9,12H,7-8,10H2,1-3H3
• InChI Key： MYUQIWAXSPYUGN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CC(Cl)=C2)CCC1=O

Additional information on 1-Boc-5-(3-chlorophenyl)piperidin-2-one

Introduction to 1-Boc-5-(3-chlorophenyl)piperidin-2-one (CAS No. 2006277-50-3)

1-Boc-5-(3-chlorophenyl)piperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2006277-50-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a Boc (tert-butoxycarbonyl) protecting group on the piperidine ring and a chlorophenyl substituent at the 5-position endows it with distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry.

The Boc-protected piperidine scaffold is widely utilized in medicinal chemistry for constructing biologically active molecules. Piperidine derivatives are known for their role in drug discovery, particularly in the modulation of enzyme activities and receptor interactions. The introduction of a chlorophenyl group at the 5-position enhances the compound's lipophilicity and electronic properties, which are critical factors in determining its pharmacokinetic behavior. This structural feature has been leveraged in various research endeavors to develop compounds with improved pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting neurological disorders. 1-Boc-5-(3-chlorophenyl)piperidin-2-one has emerged as a promising candidate in this context. Its ability to interact with specific binding sites on neurotransmitter receptors has been explored in preclinical studies. For instance, modifications of this scaffold have shown potential in modulating serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The Boc group provides stability during synthetic processes while allowing for further derivatization, making it an ideal building block for structure-activity relationship (SAR) studies.

The chlorophenyl moiety contributes to the compound's interaction with biological targets by influencing both steric and electronic properties. Chlorine atoms are known to engage in hydrogen bonding and hydrophobic interactions, which can enhance binding affinity. This feature has been exploited in designing molecules that exhibit high selectivity for particular biological pathways. Additionally, the piperidine ring itself is a common pharmacophore in drug molecules due to its ability to adopt multiple conformations that can fit into narrow binding pockets of proteins.

Advances in computational chemistry have further facilitated the optimization of 1-Boc-5-(3-chlorophenyl)piperidin-2-one derivatives. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and metabolic stability. These computational tools have enabled researchers to design analogs with enhanced efficacy and reduced side effects. For example, studies have shown that subtle modifications around the piperidine ring can significantly alter the compound's pharmacological activity without compromising its solubility or bioavailability.

The synthesis of 1-Boc-5-(3-chlorophenyl)piperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The Boc protection step is crucial to prevent unwanted side reactions during subsequent synthetic transformations. Typically, this involves reacting a piperidine derivative with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base catalyst. The chlorophenyl group is introduced through nucleophilic aromatic substitution or cross-coupling reactions, depending on the synthetic route chosen.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block for creating complex molecules with tailored properties. Researchers have explored its reactivity towards various coupling reactions, including amide bond formation and Suzuki-Miyaura cross-coupling, which are fundamental transformations in organic synthesis.

Recent studies have highlighted the importance of 1-Boc-5-(3-chlorophenyl)piperidin-2-one in developing inhibitors for enzyme targets associated with metabolic diseases. Piperidine derivatives have shown promise in modulating enzymes such as kinases and proteases, which are dysregulated in conditions like diabetes and cancer. The Boc group ensures stability under physiological conditions while allowing for selective deprotection when necessary. This balance between reactivity and stability makes it an attractive candidate for further exploration.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from piperidine scaffolds. 1-Boc-5-(3-chlorophenyl)piperidin-2-one represents one such promising molecule that has caught the attention of academic researchers and industrial scientists alike. Its unique structural features offer a rich palette for medicinal chemists to explore diverse biological activities. As research progresses, it is anticipated that derivatives of this compound will play a pivotal role in addressing unmet medical needs across various therapeutic areas.